n-(4-Chloro-2-(2-fluoro-6-methoxybenzoyl)phenyl)benzamide

• Molecular Formula: C21H15ClFNO3
• Molecular Weight: 383.8 g/mol
• IUPAC Name: N-[4-chloro-2-(2-fluoro-6-methoxybenzoyl)phenyl]benzamide
• InChI: InChI=1S/C21H15ClFNO3/c1-27-18-9-5-8-16(23)19(18)20(25)15-12-14(22)10-11-17(15)24-21(26)13-6-3-2-4-7-13/h2-12H,1H3,(H,24,26)
• InChI Key: BMACAERXSPTBSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)F)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)C3=CC=CC=C3

Description

N-(4-Chloro-2-(2-fluoro-6-methoxybenzoyl)phenyl)benzamide is a useful research compound. Its molecular formula is C21H15ClFNO3 and its molecular weight is 383.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-fluoro-3-methoxy-benzene (19.6 g, 155 mmol) in THF (180 mL), at −78° C., was added dropwise 2.5 M n-butyllithium in hexanes (62 mL, 155 mmol). The solution was stirred at −78° C. for 3 h and then added to a suspension of 6-chloro-2-phenyl-benzo[d][1,3]oxazin-4-one (38.8 g, 150 mmol) in THF (280 mL) at −20° C. The mixture was allowed to gradually warm until the solution became homogenous. 1N HCl (150 mL) followed by EtOAc (250 mL) were then added and the solution allowed to warm to room temperature. The organic portion was collected and washed with H2O (250 mL), saturated NaHCO3 (2×250 mL) and H2O (250 mL). The organic portion was then dried over Na2SO4 and evaporated to dryness, in vacuo, to provide the N-[4-Chloro-2-(2-fluoro-6-methoxy-benzoyl)-phenyl]-benzamide as an orange solid (42.7 g). To a solution of N-[4-Chloro-2-(2-fluoro-6-methoxy-benzoyl)-phenyl]-benzamide (42.7 g, 110 mmol) in MeOH (540 mL) was added KOH (56.4 g, 1 mole) in H2O (100 mL). The solution was allowed to reflux for 16 h. The solution was then allowed to cool to room temperature and the resulting precipitate removed by filtration. The filtrate was concentrated in vacuo, diluted with EtOAc (250 mL) and washed with H2O (3×100 mL). The organic portion was then dried over Na2SO4, concentrated in vacuo and then purified by column chromatography (silica gel, 0 to 15% EtOAc/hexanes) to provide 1ac (19.6 g, 47%) MS m/z=280 (M+H).